Cas no 1806764-84-0 (4-Cyano-3-(difluoromethyl)-2-methoxypyridine)

• Product Name: 4-Cyano-3-(difluoromethyl)-2-methoxypyridine
• CAS No: 1806764-84-0
• MF: C₈H₆F₂N₂O
• MW: 184.142848491669
• CID: 4845409
• Update Time: 2025-07-23

4-Cyano-3-(difluoromethyl)-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-(difluoromethyl)-2-methoxypyridine

• Inchi： 1S/C8H6F2N2O/c1-13-8-6(7(9)10)5(4-11)2-3-12-8/h2-3,7H,1H3
• InChI Key： PWCFYINONZSYMN-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C=CN=C1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• XLogP3: 1.5
• Topological Polar Surface Area: 45.9

Additional information on 4-Cyano-3-(difluoromethyl)-2-methoxypyridine

Introduction to 4-Cyano-3-(difluoromethyl)-2-methoxypyridine (CAS No. 1806764-84-0)

4-Cyano-3-(difluoromethyl)-2-methoxypyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1806764-84-0, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and industrial applications. The structural features of 4-Cyano-3-(difluoromethyl)-2-methoxypyridine, particularly the presence of a cyano group, a difluoromethyl substituent, and a methoxy group, contribute to its unique chemical properties and potential utility in synthetic chemistry.

The significance of this compound lies in its versatility as a building block in the synthesis of more complex molecules. In recent years, there has been a growing interest in developing novel pyridine derivatives due to their demonstrated efficacy in various therapeutic areas. The electron-withdrawing nature of the cyano group and the electron-donating effect of the methoxy group create a balance that enhances the reactivity of the molecule, making it a valuable intermediate in organic synthesis.

One of the most compelling aspects of 4-Cyano-3-(difluoromethyl)-2-methoxypyridine is its potential application in drug discovery. Pyridine derivatives have been extensively studied for their role in developing treatments for neurological disorders, infectious diseases, and cancer. The incorporation of fluorine atoms into the molecular structure, as seen in this compound, is particularly noteworthy. Fluorinated pyridines often exhibit improved metabolic stability, enhanced binding affinity to biological targets, and increased bioavailability—key factors that contribute to their success in medicinal chemistry.

Recent advancements in computational chemistry have further highlighted the importance of 4-Cyano-3-(difluoromethyl)-2-methoxypyridine. Molecular modeling studies have demonstrated that this compound can serve as a scaffold for designing small-molecule inhibitors targeting enzymes involved in critical biological pathways. For instance, research has shown that derivatives of this compound may interact with kinases and proteases, which are often overexpressed in cancer cells. By leveraging the structural motifs present in 4-Cyano-3-(difluoromethyl)-2-methoxypyridine, scientists aim to develop next-generation therapeutics with enhanced selectivity and potency.

The agrochemical industry has also recognized the potential of 4-Cyano-3-(difluoromethyl)-2-methoxypyridine as a precursor for developing novel pesticides and herbicides. The presence of both electron-withdrawing and electron-donating groups makes this compound an excellent candidate for generating molecules with specific biological activities against pests and weeds. Furthermore, the difluoromethyl group is known to improve the environmental persistence and resistance profiles of agrochemicals, making them more effective over longer periods.

In terms of synthetic methodologies, 4-Cyano-3-(difluoromethyl)-2-methoxypyridine can be synthesized through various routes, including nucleophilic substitution reactions, cross-coupling reactions, and cyclization processes. The choice of synthetic pathway often depends on the desired purity and yield requirements. Recent studies have explored catalytic methods that enhance efficiency while minimizing waste, aligning with green chemistry principles. These advancements not only improve the accessibility of 4-Cyano-3-(difluoromethyl)-2-methoxypyridine but also contribute to sustainable chemical manufacturing practices.

The pharmacological properties of 4-Cyano-3-(difluoromethyl)-2-methoxypyridine have been investigated through both in vitro and in vivo studies. Initial findings suggest that this compound exhibits moderate activity against certain bacterial strains, potentially making it useful in developing new antibiotics. Additionally, its interaction with mammalian cell lines has revealed interesting pharmacokinetic profiles that warrant further exploration. These studies underscore the need for comprehensive toxicological assessments to ensure safety before moving into clinical trials.

The role of 4-Cyano-3-(difluoromethyl)-2-methoxypyridine as an intermediate in fine chemical synthesis cannot be overstated. Its structural flexibility allows chemists to modify various functional groups while retaining core pharmacophoric elements. This adaptability has led to numerous patents and publications detailing novel derivatives with tailored properties for specific applications. As research continues to evolve, it is anticipated that new synthetic strategies will emerge, further expanding the utility of this compound.

Looking ahead, the future prospects for 4-Cyano-3-(difluoromethyl)-2-methoxypyridine are promising. With ongoing advancements in drug discovery technologies and an increasing demand for innovative agrochemical solutions, this compound is poised to play a pivotal role in addressing global health and agricultural challenges. Collaborative efforts between academia and industry will be essential to translate laboratory findings into commercially viable products that meet societal needs.